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Compound of Interest

Compound Name: 2-Amino-3,5-diiodobenzamide

Cat. No.: B15152183 Get Quote

In-Depth Technical Guide: 2-Amino-3,5-
diiodobenzamide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Amino-3,5-diiodobenzamide, a

halogenated aromatic compound. Due to its limited commercial availability and indexing, this

document compiles available information and presents a probable synthetic route from its

corresponding carboxylic acid. This guide is intended for professionals in chemical research

and drug development who may utilize this compound as a building block in the synthesis of

more complex molecules.

Chemical Identification and Properties
As of late 2025, a specific CAS (Chemical Abstracts Service) number for 2-Amino-3,5-
diiodobenzamide has not been found in widely accessible public databases. It is often

referenced as a starting material in academic literature for the synthesis of more complex

molecules. For identification and procurement purposes, it is crucial to distinguish it from its

precursor, 2-Amino-3,5-diiodobenzoic acid, which is well-documented.

Table 1: Identification of 2-Amino-3,5-diiodobenzamide and a Key Precursor
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Property
2-Amino-3,5-
diiodobenzamide

2-Amino-3,5-diiodobenzoic
Acid

Chemical Structure

Molecular Formula C₇H₆I₂N₂O C₇H₅I₂NO₂

Molecular Weight 387.95 g/mol 388.93 g/mol

CAS Number Not Found 609-86-9

Appearance
Likely a solid at room

temperature

White to light gray or light

orange powder/crystal

Purity (Typical) Dependent on synthesis >98.0% (TLC/HPLC)

Synonyms - 3,5-Diiodoanthranilic Acid

Note: Properties for 2-Amino-3,5-diiodobenzamide are theoretical or inferred due to a lack of

published experimental data.

Synthesis and Experimental Protocols
While specific literature detailing the dedicated synthesis and characterization of 2-Amino-3,5-
diiodobenzamide is scarce, it is consistently used as a reactant in more complex syntheses,

such as Suzuki coupling reactions to form biaryl derivatives. It is highly probable that

researchers synthesize this compound in-house from the commercially available 2-Amino-3,5-

diiodobenzoic acid.

Proposed Synthesis of 2-Amino-3,5-diiodobenzamide
The conversion of a carboxylic acid to a primary amide is a standard transformation in organic

chemistry. A common and effective method involves a two-step, one-pot procedure via an acyl

chloride intermediate.

Reaction:
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2-Amino-3,5-diiodobenzoic acid → 2-Amino-3,5-diiodobenzoyl chloride → 2-Amino-3,5-
diiodobenzamide

Experimental Protocol:

Activation of the Carboxylic Acid:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend 2-

Amino-3,5-diiodobenzoic acid (1 equivalent) in a dry, aprotic solvent such as

dichloromethane (DCM) or tetrahydrofuran (THF).

Cool the suspension in an ice bath (0 °C).

Add thionyl chloride (SOCl₂) (1.1-1.5 equivalents) dropwise to the suspension with

vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours, or until the reaction is complete (monitored by TLC or disappearance of

the starting material).

Remove the solvent and excess thionyl chloride under reduced pressure to yield the crude

2-Amino-3,5-diiodobenzoyl chloride. This intermediate is typically used immediately

without further purification.

Amidation:

Dissolve the crude acyl chloride in a fresh portion of dry, aprotic solvent.

Cool the solution in an ice bath (0 °C).

Bubble ammonia gas through the solution or add a concentrated aqueous solution of

ammonium hydroxide (NH₄OH) dropwise with vigorous stirring.

Continue stirring at 0 °C for 1 hour and then at room temperature for an additional 2-3

hours.

Upon completion of the reaction, quench with water and extract the product with an

organic solvent (e.g., ethyl acetate).
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Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and

concentrate under reduced pressure to yield the crude 2-Amino-3,5-diiodobenzamide.

The crude product can be purified by recrystallization or column chromatography.

Logical and Experimental Workflows
The following diagrams illustrate the logical relationship for the identification of the target

compound and a typical experimental workflow for its synthesis and subsequent use.
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Target Compound:
2-Amino-3,5-diiodobenzamide

CAS Number Search Alternative Identification:
Precursor Compound

Result: Not Found 2-Amino-3,5-diiodobenzoic Acid
(CAS: 609-86-9)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15152183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2-Amino-3,5-diiodobenzamide

Example Application

Start:
2-Amino-3,5-diiodobenzoic Acid

Activation with Thionyl Chloride
(Formation of Acyl Chloride)

Amidation with Ammonia
or Ammonium Hydroxide

Product:
2-Amino-3,5-diiodobenzamide

2-Amino-3,5-diiodobenzamide

Suzuki Coupling with
(Het)aryl Boronic Acids

Complex Biaryl Derivatives

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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